Cas no 2137502-62-4 (1H-Indole-1,2-dicarboxylic acid, 4,6,7-trifluoro-2,3-dihydro-, 1-(1,1-dimethylethyl) ester)

• Product Name: 1H-Indole-1,2-dicarboxylic acid, 4,6,7-trifluoro-2,3-dihydro-, 1-(1,1-dimethylethyl) ester
• CAS No: 2137502-62-4
• MF: C₁₄H₁₄F₃NO₄
• MW: 317.260474681854
• CID: 5277120
• Update Time: 2025-07-17

1H-Indole-1,2-dicarboxylic acid, 4,6,7-trifluoro-2,3-dihydro-, 1-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1-[(tert-butoxy)carbonyl]-4,6,7-trifluoro-2,3-dihydro-1H-indole-2-carboxylic acid
• 4,6,7-Trifluoro-1-[(2-methylpropan-2-yl)oxycarbonyl]-2,3-dihydroindole-2-carboxylic acid
• 1H-Indole-1,2-dicarboxylic acid, 4,6,7-trifluoro-2,3-dihydro-, 1-(1,1-dimethylethyl) ester

• Inchi： 1S/C14H14F3NO4/c1-14(2,3)22-13(21)18-9(12(19)20)4-6-7(15)5-8(16)10(17)11(6)18/h5,9H,4H2,1-3H3,(H,19,20)
• InChI Key： PGXHOBFVKBGWFY-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C2=C1CC(C(=O)O)N2C(=O)OC(C)(C)C)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 468
• XLogP3: 2.6
• Topological Polar Surface Area: 66.8

Additional information on 1H-Indole-1,2-dicarboxylic acid, 4,6,7-trifluoro-2,3-dihydro-, 1-(1,1-dimethylethyl) ester

Comprehensive Analysis of 1H-Indole-1,2-dicarboxylic acid, 4,6,7-trifluoro-2,3-dihydro-, 1-(1,1-dimethylethyl) ester (CAS No. 2137502-62-4)

The compound 1H-Indole-1,2-dicarboxylic acid, 4,6,7-trifluoro-2,3-dihydro-, 1-(1,1-dimethylethyl) ester (CAS No. 2137502-62-4) is a fluorinated indole derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoro substitution and tert-butyl ester moiety, make it a valuable intermediate for drug discovery and material science applications. Researchers are increasingly interested in this compound due to its potential role in modulating biological activity and improving metabolic stability.

In recent years, the demand for fluorinated indole derivatives has surged, driven by their applications in targeted drug delivery and enzyme inhibition. The presence of 4,6,7-trifluoro groups in this compound enhances its lipophilicity and bioavailability, making it a promising candidate for central nervous system (CNS) therapeutics. This aligns with current trends in neurodegenerative disease research, where fluorinated compounds are explored for their blood-brain barrier permeability.

The 1-(1,1-dimethylethyl) ester group in this molecule serves as a protective moiety, enabling selective deprotection during synthetic routes. This feature is particularly valuable in peptide coupling reactions and prodrug design, addressing common challenges in medicinal chemistry. The compound's stability under various pH conditions makes it suitable for oral drug formulations, a key consideration in modern pharmaceutical development.

From a synthetic chemistry perspective, the 2,3-dihydroindole core structure offers opportunities for diverse functionalization. Researchers are investigating its use in catalyzed cross-coupling reactions and asymmetric synthesis, responding to the growing need for chiral building blocks in drug manufacturing. The compound's CAS No. 2137502-62-4 has become increasingly referenced in patent literature, particularly in applications related to kinase inhibitors and GPCR modulators.

Environmental considerations are also shaping research directions for this compound. The trifluoro substitution pattern may influence its environmental fate, making it relevant to studies on green chemistry and sustainable pharmaceutical production. Analytical methods for detecting and quantifying this compound are being refined to meet stringent regulatory requirements in quality control laboratories worldwide.

In material science applications, the 1H-Indole-1,2-dicarboxylic acid derivative demonstrates potential for creating functional polymers with specific electronic properties. Its ability to participate in π-stacking interactions makes it interesting for organic semiconductor development, aligning with advancements in flexible electronics and optoelectronic devices.

The compound's thermal stability and solubility profile have become subjects of recent investigations, particularly for high-throughput screening applications. These properties are crucial for its potential use in combinatorial chemistry libraries, where rapid assessment of compound behavior is essential. The growing database of structure-activity relationships for similar indole derivatives further enhances its research value.

As the pharmaceutical industry focuses on personalized medicine, compounds like 1H-Indole-1,2-dicarboxylic acid, 4,6,7-trifluoro-2,3-dihydro-, 1-(1,1-dimethylethyl) ester gain importance due to their structural versatility. The ability to modify multiple positions on the indole core allows for fine-tuning of biological activity, addressing the need for selective receptor targeting in precision therapies.

Recent publications have highlighted the compound's potential in antibacterial research, particularly against drug-resistant strains. The fluorine atoms may contribute to membrane penetration and target binding, making it relevant to the global fight against antimicrobial resistance. This application has sparked interest in academic and industrial research circles alike.

Quality assurance protocols for CAS No. 2137502-62-4 have evolved to include advanced techniques like LC-MS/MS and NMR spectroscopy, ensuring precise characterization. The compound's growing commercial availability reflects its importance in contemporary chemical research, with suppliers offering various purity grades for different applications.

In conclusion, 1H-Indole-1,2-dicarboxylic acid, 4,6,7-trifluoro-2,3-dihydro-, 1-(1,1-dimethylethyl) ester represents a versatile building block with multiple applications across pharmaceutical and material science domains. Its unique combination of fluorine substitution and ester protection offers synthetic advantages that align with current research priorities in drug discovery and advanced materials development.